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Compound of Interest

Compound Name: CAY10509

Cat. No.: B570661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the recommended storage, stability,

and experimental use of CAY10509, a potent and selective FP receptor agonist. The following

protocols and data are intended to guide researchers in the effective use of this compound in

their studies.

Product Information and Stability
CAY10509 is an analog of Prostaglandin F2α (PGF2α) and acts as a potent agonist for the

prostaglandin F receptor (FP receptor). Its chemical structure and properties make it a valuable

tool for investigating FP receptor signaling and its physiological roles.

Table 1: Storage and Stability of CAY10509

Parameter Recommendation

Storage Temperature -20°C[1][2][3]

Physical Format Supplied as a solution in ethyl acetate[1][2]

Long-term Stability At least 1 year when stored as directed[1]
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Proper dissolution of CAY10509 is critical for accurate and reproducible experimental results.

The following table summarizes its solubility in various common laboratory solvents.

Table 2: Solubility of CAY10509

Solvent Approximate Solubility

DMF 50 mg/mL[1]

DMSO 50 mg/mL[1]

Ethanol 100 mg/mL[1]

PBS (pH 7.2) 0.25 mg/mL[1]

Signaling Pathway
CAY10509 exerts its biological effects by activating the FP receptor, a G-protein coupled

receptor (GPCR). Activation of the FP receptor initiates a downstream signaling cascade that

plays a crucial role in various physiological processes.
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Caption: CAY10509 activates the FP receptor, leading to downstream signaling.
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Experimental Protocols
The following are detailed protocols for common in vitro assays to characterize the activity of

CAY10509.

Preparation of CAY10509 Stock Solution
A concentrated stock solution is prepared for serial dilution to the desired final concentrations

for experiments.

Materials:

CAY10509 solution in ethyl acetate

Anhydrous DMSO or Ethanol

Sterile, amber microcentrifuge tubes

Inert gas (e.g., argon or nitrogen)

Protocol:

Warm the vial of CAY10509 to room temperature before opening.

Under a stream of inert gas, evaporate the ethyl acetate solvent.

Reconstitute the dried CAY10509 in a suitable solvent such as anhydrous DMSO or ethanol

to a final concentration of 10 mg/mL.

Aliquot the stock solution into sterile, amber microcentrifuge tubes to minimize freeze-thaw

cycles.

Store the stock solution at -20°C.
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Start: CAY10509 in Ethyl Acetate

Warm vial to Room Temperature

Evaporate Ethyl Acetate
(under inert gas)

Reconstitute in DMSO or Ethanol
(e.g., 10 mg/mL)

Aliquot into Amber Tubes

Store at -20°C

Stock Solution Ready
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Caption: Workflow for preparing a CAY10509 stock solution.

In Vitro Intracellular Calcium Mobilization Assay
This assay measures the increase in intracellular calcium concentration following the activation

of the FP receptor by CAY10509.

Materials:
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Cells expressing the FP receptor (e.g., HEK293 cells stably transfected with the human FP

receptor)

Cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM)

Probenecid (optional, to prevent dye leakage)

96-well black, clear-bottom microplates

Fluorescence plate reader with an injection system

Protocol:

Cell Seeding: Seed FP receptor-expressing cells into a 96-well black, clear-bottom

microplate at a density that will result in a confluent monolayer on the day of the assay.

Culture overnight at 37°C in a 5% CO₂ incubator.

Dye Loading:

Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM) in

HBSS with 20 mM HEPES. Probenecid (2.5 mM) can be included to improve dye

retention.

Remove the culture medium from the cells and wash once with HBSS.

Add 100 µL of the dye loading buffer to each well and incubate for 45-60 minutes at 37°C.

Compound Preparation: Prepare serial dilutions of CAY10509 in HBSS at 2x the final desired

concentration.

Measurement:
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Wash the cells twice with HBSS to remove excess dye.

Add 100 µL of HBSS to each well.

Place the plate in a fluorescence plate reader and allow it to equilibrate to 37°C.

Measure the baseline fluorescence for 15-30 seconds.

Inject 100 µL of the 2x CAY10509 solution into the wells.

Immediately begin measuring the fluorescence intensity at appropriate excitation and

emission wavelengths (e.g., Ex/Em = 490/525 nm for Fluo-4) for 2-5 minutes.

Data Analysis: The change in fluorescence intensity over time reflects the increase in

intracellular calcium. Calculate the peak fluorescence response and plot it against the

concentration of CAY10509 to determine the EC₅₀ value.

In Vitro Smooth Muscle Contraction Assay (Collagen Gel
Contraction)
This assay assesses the ability of CAY10509 to induce contraction in smooth muscle cells

embedded in a 3D collagen matrix.

Materials:

Primary smooth muscle cells (e.g., human bronchial or aortic smooth muscle cells)

Cell culture medium

Type I rat tail collagen

Neutralizing buffer (e.g., 5x DMEM, 0.2 M HEPES, 0.1 M NaOH)

24-well tissue culture plates

Digital imaging system

Protocol:
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Cell Preparation: Culture smooth muscle cells to 80-90% confluency. Harvest the cells by

trypsinization and resuspend in serum-free medium.

Collagen Gel Preparation:

On ice, mix the cell suspension with the collagen solution and neutralizing buffer to

achieve a final collagen concentration of 1.5-2.0 mg/mL and a cell density of 1-2 x 10⁵

cells/mL.

Quickly dispense 0.5 mL of the cell-collagen mixture into each well of a 24-well plate.

Gel Polymerization: Incubate the plate at 37°C for 30-60 minutes to allow the collagen to

polymerize.

Contraction Assay:

After polymerization, gently detach the gels from the sides of the wells using a sterile

pipette tip.

Add 1 mL of serum-free medium containing the desired concentration of CAY10509 or

vehicle control to each well.

Place the plate in a 37°C incubator.

Measurement and Analysis:

At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), capture images of the gels using a

digital imaging system.

Measure the area of the gels using image analysis software.

The degree of contraction is expressed as the percentage decrease in gel area compared

to the initial area. Plot the percentage of contraction against the concentration of

CAY10509.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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